Cas no 71135-81-4 (Nsc329501)

• Product Name: Nsc329501
• CAS No: 71135-81-4
• MF: C₂₄H₂₆O₉
• MW: 458.457848072052
• CID: 976140
• PubChem ID: 433422
• Update Time: 2025-04-19

Nsc329501 Chemical and Physical Properties

Names and Identifiers

• Nsc329501
• AC1L8VDY
• NSC-329501
• SPLENDIDIN
• DTXSID00330899
• 71135-81-4

• Inchi： 1S/C24H26O9/c1-12(25)31-17-5-4-16-21(27)30-11-24(16)8-6-15-22(28)33-18(14-7-9-29-10-14)20(32-13(2)26)23(15,3)19(17)24/h4-5,7,9-10,15-20H,6,8,11H2,1-3H3
• InChI Key： ODSSLHDHIUPAGJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C3C4(C)C(C(C5=COC=C5)OC(C4CCC32C1)=O)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 458.15768
• Monoisotopic Mass: 458.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.34
• LogP: 2.50260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans